Cas no 1016815-21-6 (3-(1H-1,3-benzodiazol-1-ylmethyl)-N'-hydroxybenzene-1-carboximidamide)

• Product Name: 3-(1H-1,3-benzodiazol-1-ylmethyl)-N'-hydroxybenzene-1-carboximidamide
• CAS No: 1016815-21-6
• MF: C₁₅H₁₄N₄O
• MW: 266.297862529755
• CID: 4567135
• Update Time: 2025-06-08

3-(1H-1,3-benzodiazol-1-ylmethyl)-N'-hydroxybenzene-1-carboximidamide Chemical and Physical Properties

Names and Identifiers

• Benzenecarboximidamide, 3-(1H-benzimidazol-1-ylmethyl)-N-hydroxy-
• 3-(1H-1,3-Benzodiazol-1-ylmethyl)-N'-hydroxybenzene-1-carboximidamide
• 3-(1H-1,3-benzodiazol-1-ylmethyl)-N'-hydroxybenzene-1-carboximidamide

• Inchi： 1S/C15H14N4O/c16-15(18-20)12-5-3-4-11(8-12)9-19-10-17-13-6-1-2-7-14(13)19/h1-8,10,20H,9H2,(H2,16,18)
• InChI Key： QCCDHVZSESNVIQ-UHFFFAOYSA-N
• SMILES： C1(C(NO)=N)=CC=CC(CN2C=NC3=CC=CC=C32)=C1

Computed Properties

• Exact Mass: 266.116761g/mol
• Monoisotopic Mass: 266.116761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Molecular Weight: 266.3g/mol
• XLogP3: 2.2
• Topological Polar Surface Area: 76.4Ų

Additional information on 3-(1H-1,3-benzodiazol-1-ylmethyl)-N'-hydroxybenzene-1-carboximidamide

Comprehensive Overview of 3-(1H-1,3-benzodiazol-1-ylmethyl)-N'-hydroxybenzene-1-carboximidamide (CAS No. 1016815-21-6)

The compound 3-(1H-1,3-benzodiazol-1-ylmethyl)-N'-hydroxybenzene-1-carboximidamide (CAS No. 1016815-21-6) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a benzodiazole moiety linked to a hydroxybenzene carboximidamide group, makes it a promising candidate for various applications, including enzyme inhibition and drug development. Researchers are particularly interested in its potential role in modulating biological pathways, given its ability to interact with specific protein targets.

In recent years, the demand for novel small-molecule inhibitors has surged, driven by advancements in precision medicine and targeted therapies. 3-(1H-1,3-benzodiazol-1-ylmethyl)-N'-hydroxybenzene-1-carboximidamide aligns with this trend, as its hydroxamic acid derivative (N'-hydroxy group) is known to chelate metal ions, a property exploited in the design of histone deacetylase (HDAC) inhibitors. This connection to epigenetic regulation has made it a hot topic in oncology research, where HDAC inhibitors are being explored for their anti-cancer properties.

The synthesis of CAS No. 1016815-21-6 involves multi-step organic reactions, often starting from 1H-benzodiazole precursors. Its carboximidamide functionality is particularly reactive, enabling further derivatization for structure-activity relationship (SAR) studies. Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) are critical for characterizing this compound, ensuring purity and confirming its structural integrity. These methods are frequently searched by chemists and pharmacologists aiming to validate similar compounds.

From a commercial perspective, 3-(1H-1,3-benzodiazol-1-ylmethyl)-N'-hydroxybenzene-1-carboximidamide is primarily supplied by specialty chemical vendors catering to academic and industrial research. Its CAS registry number (1016815-21-6) serves as a unique identifier in procurement databases, streamlining sourcing for laboratories. Given the rise of AI-driven drug discovery, this compound has also been featured in virtual screening libraries, highlighting its relevance in computational chemistry workflows.

Environmental and safety profiles of CAS No. 1016815-21-6 are rigorously evaluated to comply with global regulatory standards. While not classified as hazardous, proper handling protocols—such as the use of personal protective equipment (PPE)—are recommended during laboratory work. This aligns with growing public interest in green chemistry and sustainable research practices, topics frequently queried in scientific forums and search engines.

In summary, 3-(1H-1,3-benzodiazol-1-ylmethyl)-N'-hydroxybenzene-1-carboximidamide represents a versatile scaffold with broad implications in medicinal chemistry. Its interplay with epigenetic targets, coupled with its synthetic accessibility, positions it as a valuable tool for researchers exploring next-generation therapeutics. As the scientific community continues to prioritize targeted drug design and mechanistic studies, this compound is poised to remain a focal point in innovative research endeavors.